Cas no 103319-09-1 (Cyclohexanone, 4-(3-pyridinyl)-)
103319-09-1 structure
Product Name:Cyclohexanone, 4-(3-pyridinyl)-
CAS No:103319-09-1
MF:C11H13NO
MW:175.227022886276
CID:1136692
PubChem ID:20034907
Update Time:2025-04-20
Cyclohexanone, 4-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(3-pyridinyl)-
- 4-(pyridin-3-yl)cyclohexanone
- 4-pyridin-3-ylcyclohexan-1-one
- 4-(3-pyridyl)cyclohexanone
- 4-(3-pyridyl)-cyclohexanone
- 4-(Pyridin-3-yl)cyclohexan-1-one
- 103319-09-1
- NFQXGFVVBYVBGR-UHFFFAOYSA-N
- C91031
- SCHEMBL746253
- DB-294868
- DTXSID60601850
- AKOS017515621
-
- Inchi: 1S/C11H13NO/c13-11-5-3-9(4-6-11)10-2-1-7-12-8-10/h1-2,7-9H,3-6H2
- InChI Key: NFQXGFVVBYVBGR-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=NC=CC=2)CC1
Computed Properties
- Exact Mass: 175.099714g/mol
- Monoisotopic Mass: 175.099714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 175.23g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 30
Cyclohexanone, 4-(3-pyridinyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
103319-09-1 (Cyclohexanone, 4-(3-pyridinyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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